Cas no 1223793-18-7 (2-{[7-(3-chloro-2-methylphenyl)-8-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl}acetonitrile)

• Product Name: 2-{[7-(3-chloro-2-methylphenyl)-8-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl}acetonitrile
• CAS No: 1223793-18-7
• MF: C₁₄H₁₀ClN₅OS
• MW: 331.780099391937
• CID: 5345459
• Update Time: 2025-06-20

2-{[7-(3-chloro-2-methylphenyl)-8-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl}acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-((7-(3-chloro-2-methylphenyl)-8-oxo-7,8-dihydro-[1,2,4]triazolo[4,3-a]pyrazin-3-yl)thio)acetonitrile
• 2-[[7-(3-chloro-2-methylphenyl)-8-oxo-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl]acetonitrile
• {[7-(3-chloro-2-methylphenyl)-8-oxo-7,8-dihydro[1,2,4]triazolo[4,3-a]pyrazin-3-yl]thio}acetonitrile
• 2-{[7-(3-chloro-2-methylphenyl)-8-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl}acetonitrile

• Inchi： 1S/C14H10ClN5OS/c1-9-10(15)3-2-4-11(9)19-6-7-20-12(13(19)21)17-18-14(20)22-8-5-16/h2-4,6-7H,8H2,1H3
• InChI Key： LMZDQWQXXGQFQM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1C)N1C=CN2C(=NN=C2C1=O)SCC#N

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 521
• XLogP3: 2.3
• Topological Polar Surface Area: 100

Additional information on 2-{[7-(3-chloro-2-methylphenyl)-8-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl}acetonitrile

Introduction to 2-{[7-(3-chloro-2-methylphenyl)-8-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl}acetonitrile (CAS No: 1223793-18-7)

2-{[7-(3-chloro-2-methylphenyl)-8-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl}acetonitrile is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 1223793-18-7, represents a novel scaffold with potential applications in the development of therapeutic agents. Its molecular structure incorporates multiple functional groups that contribute to its unique chemical properties and biological activities.

The compound's structure is characterized by a nitrile group and a sulfanyl moiety linked to a triazolopyrazine core. The triazolopyrazine ring system is particularly noteworthy, as it is known for its ability to modulate various biological pathways. Specifically, the presence of the 1,2,4-triazolo[4,3-a]pyrazine scaffold suggests potential interactions with enzymes and receptors involved in inflammation, cancer, and other metabolic disorders. This makes the compound a promising candidate for further investigation in drug discovery.

In recent years, there has been a growing interest in heterocyclic compounds due to their diverse biological activities and structural versatility. The 7-(3-chloro-2-methylphenyl)-8-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl moiety in this compound is particularly intriguing. The chloro and methyl substituents on the phenyl ring enhance its lipophilicity and may influence its binding affinity to biological targets. Additionally, the oxo group introduces polarity to the molecule, which can affect its solubility and bioavailability.

One of the most compelling aspects of this compound is its potential role in modulating kinases and other enzymes implicated in signal transduction pathways. Kinases are critical targets in drug development due to their involvement in numerous cellular processes. The sulfanyl group in the compound's structure may serve as a hinge-binding motif, allowing it to interact with specific residues on target proteins. This interaction could lead to the inhibition or activation of kinases, depending on the context.

Recent studies have demonstrated that derivatives of triazolopyrazine have significant pharmacological properties. For instance, some derivatives have shown anti-inflammatory effects by inhibiting NF-κB signaling pathways. The sulfanyl-substituted acetonitrile derivative described here may exhibit similar properties due to its structural resemblance to known bioactive molecules. Furthermore, the nitrile group can participate in hydrogen bonding or coordinate with metal ions, further enhancing its binding capabilities.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The introduction of the triazolopyrazine core typically involves cycloaddition reactions between azides and alkynes under controlled conditions. Subsequent functionalization with chloro-substituted phenyl groups and sulfanyl groups further refines the molecule's structure. The final step involves introducing the nitrile group via cyanation reactions.

In terms of applications, this compound has shown promise in preclinical studies as a potential therapeutic agent. Its ability to interact with key biological targets makes it suitable for treating a wide range of diseases. For example, it may be effective against cancer by inhibiting proliferation pathways or against inflammatory diseases by modulating cytokine production. Additionally, its structural features could make it useful in developing antiviral or antibacterial agents.

The pharmacokinetic properties of 2-{[7-(3-chloro-2-methylphenyl)-8-oxo-7H,8H-[1,2,4]triazolo[4,3-a]pyrazin-3-yl]sulfanyl}acetonitrile are also an important consideration for its potential clinical use. Factors such as solubility, stability, and metabolic clearance will determine its bioavailability and duration of action. Computational modeling and experimental techniques can be employed to predict and optimize these properties before moving into clinical trials.

The development of new drugs is a complex process that requires extensive research and collaboration among chemists, biologists, pharmacologists, and clinicians. The compound described here represents an example of how innovative molecular design can lead to novel therapeutic agents with significant clinical implications. As research continues to uncover new biological targets and mechanisms of disease progression, compounds like this one will play an increasingly important role in medicine.

In conclusion，2-{[7-(3-chloro-2-methylphenyl)-8-oxo-7H、8H-[1、2、4]-triazolo[4、3-a]pyrazin、3-yi]sulfanyl}acetonitrile (CAS No: 1223793、18、7) is a structurally complex organic molecule with potential applications in pharmaceutical chemistry。Its unique scaffold，incorporating multiple functional groups，makes it a promising candidate for further investigation。With continued research，this compound could contribute significantly to the development of new therapeutic agents for various diseases。